BENGHE Methodological & Application

Check Availability & Pricing

"application of sodium biselenite in
microbiology for Salmonella enrichment"

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Salmonella Enrichment
Introduction

Sodium biselenite is a key selective agent used in microbiological enrichment media for the
isolation of Salmonella species from various clinical, food, and environmental samples.[1][2][3]
Its primary application is in the formulation of Selenite Broth, which capitalizes on the
differential toxicity of selenite to suppress the growth of commensal Gram-positive and many
Gram-negative bacteria, such as coliforms, while allowing Salmonella to proliferate.[1][4] This
selective enrichment is crucial for enhancing the recovery of Salmonella when it is present in
low numbers relative to the background microflora.[5][6] This document provides detailed
application notes and protocols for the use of sodium biselenite in Salmonella enrichment for
researchers, scientists, and drug development professionals.

Principle of Selective Enrichment

The selective action of sodium biselenite is attributed to its ability to inhibit a wide range of
bacterial species. While the precise mechanism is not fully elucidated, it is suggested that
selenite reacts with sulfhydryl groups in critical cellular components of microorganisms.[3]
Salmonella are generally more resistant to the inhibitory effects of selenite compared to other
enteric bacteria like E. coli. The formulation of Selenite Broth, particularly Selenite F Broth,
includes lactose and a phosphate buffer.[1][2] The fermentation of lactose by non-Salmonella
organisms leads to acid production, which, in conjunction with the phosphate buffer, helps
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maintain a neutral pH.[1][2] An increase in pH would otherwise reduce the toxicity of selenite,
allowing for the overgrowth of competing bacteria.[1][2]

Application Notes

Sodium biselenite-containing media, such as Selenite Broth, are widely employed for the
selective enrichment of Salmonella from diverse sources including feces, urine, water, and food
products.[1][3] It is particularly useful in clinical diagnostics for isolating Salmonella from stool
samples of patients suspected of having salmonellosis, as well as for detecting carrier states
where the pathogen numbers are low.[3][5] While highly effective for Salmonella, some species
of Shigella can also be recovered using this medium.[2] It is important to note that the inhibitory
effect of selenite is temporary and diminishes after 6-12 hours of incubation; therefore,
subculturing onto a selective agar plate should not be delayed beyond 24 hours to prevent the
overgrowth of competing organisms.[1][7] For the examination of meat products, incubating the
broth at a higher temperature of 43°C for 16 to 18 hours can enhance its selectivity for
Salmonella.[6]

Data Presentation
Table 1: Composition of Selenite F Broth
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Component

Concentration (g/L)

Purpose

Casein Enzymic Hydrolysate

5.0

Provides essential nutrients
such as nitrogen, carbon,

vitamins, and amino acids.[1]

[4]

Lactose

4.0

A fermentable carbohydrate
source that helps maintain a
neutral pH through acid
production.[1][4]

Sodium Phosphate

10.0

Acts as a buffer to maintain a
stable pH and reduces the

toxicity of selenite.[1][4]

Sodium Hydrogen Selenite

4.0

The selective agent that
inhibits the growth of Gram-
positive and many Gram-

negative bacteria.[1][4]

Final pH

7.1+0.2at25°C

Optimal pH for the selective

action of the medium.[1]

Table 2: Comparative Performance of Enrichment Broths
for Salmonella Isolation from Clinical Fecal Specimens
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. Number of Salmonella Salmonella

Enrichment .

Specimens spp. Isolated spp. Isolated Reference
Method

Analyzed (No.) (%)
Direct Plating

94 0 0 [8]
onto XLD Agar
Gram-Negative
(GN) Broth - XLD 94 4 4.3 [8]
Agar
GN Broth +
Sodium Selenite 94 6 6.4 [8]
- XLD Agar
Selenite Brilliant
Green Sulfa

11 11.7 [8]

(SBG) Broth -
XLD Agar

Experimental Protocols
Preparation of Selenite F Broth

Dissolution: Suspend 23 grams of Selenite F Broth powder in 1 liter of distilled or deionized
water. If using individual components, dissolve 4 grams of sodium biselenite in water first,
then add the remaining 19 grams of the base powder.[1][3]

Heating: Gently heat the solution while mixing until it is completely dissolved. Bring it to a
boil, but avoid prolonged boiling.[1][9]

Dispensing: Dispense the medium into sterile test tubes to a depth of at least 5 cm.[1][2]

Sterilization: Sterilize the prepared medium in a boiling water bath or by using free-flowing
steam for 10 minutes. DO NOT AUTOCLAVE, as excessive heat is detrimental to the
medium's performance.[1][3][6]

Storage: After cooling to room temperature, the broth is ready for use. Store the prepared
medium at 2-8°C away from light.[3][4]
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Salmonella Enrichment Protocol

¢ |noculation:

o For fecal specimens, add 1-2 grams of the sample to 10-15 ml of Selenite F Broth and
emulsify.[3][6]

o For urine samples, add 5-7.5 ml of urine to an equal volume of the broth and mix well.[6]
o For other samples, a 10-15% (v/v or w/v) inoculum is generally recommended.[3]

 Incubation: Incubate the inoculated broth aerobically at 35-37°C for 12-24 hours.[3][4] For
meat samples, incubation at 43°C for 16-18 hours can be used to increase selectivity.[6]

o Subculturing: After the incubation period, subculture a loopful of the broth from the upper
third of the tube onto selective and differential agar plates, such as Xylose Lysine
Deoxycholate (XLD) Agar, Hektoen Enteric (HE) Agar, or Bismuth Sulfite Agar.[4][10]

¢ Incubation of Plates: Incubate the plates at 35-37°C for 18-24 hours.[3]

« ldentification: Examine the plates for characteristic Salmonella colonies (e.g., black colonies
on Bismuth Sulfite Agar, red colonies with black centers on XLD Agar).[3]

o Confirmation: Perform further biochemical and serological tests to confirm the identity of the
suspected colonies.[4]

Visualizations

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://microbeonline.com/selenite-broth-composition-uses/
https://www.biovendor.cz/d-doc/2/14865/638660597840000000/LC1222.pdf
https://www.biovendor.cz/d-doc/2/14865/638660597840000000/LC1222.pdf
https://microbeonline.com/selenite-broth-composition-uses/
https://microbeonline.com/selenite-broth-composition-uses/
https://www.liofilchem.net/login/pd/ifu/26110P_IFU.pdf
https://www.biovendor.cz/d-doc/2/14865/638660597840000000/LC1222.pdf
https://www.liofilchem.net/login/pd/ifu/26110P_IFU.pdf
https://www.himedialabs.com/media/TD/M1534.pdf
https://microbeonline.com/selenite-broth-composition-uses/
https://microbeonline.com/selenite-broth-composition-uses/
https://www.liofilchem.net/login/pd/ifu/26110P_IFU.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Sample Collection
(Feces, Urine, Food, etc.)

Inoculation into
Selenite F Broth

(1-2g or 1-2ml in 10-15ml)

Incubation
35-37°C for 12-24 hours

Subculture onto

Selective Agar
(XLD, HE, Bismuth Sulfite)

Incubation of Plates
35-37°C for 18-24 hours

Examine for Suspect Colonies

Biochemical and Serological
Confirmation

Click to download full resolution via product page

Caption: Experimental workflow for Salmonella enrichment using Selenite F Broth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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